Cas no 1273550-42-7 (2-chloro-6-(4-fluorophenyl)pyrazine)

• Product Name: 2-chloro-6-(4-fluorophenyl)pyrazine
• CAS No: 1273550-42-7
• MF: C₁₀H₆ClFN₂
• MW: 208.61944437027
• MDL: MFCD20441735
• CID: 4566288
• PubChem ID: 54595610
• Update Time: 2025-10-30

2-chloro-6-(4-fluorophenyl)pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-6-(4-FLUOROPHENYL)PYRAZINE(WXFC0484)
• 2-CHLORO-6-(4-FLUOROPHENYL)PYRAZINE
• Pyrazine, 2-chloro-6-(4-fluorophenyl)-
• 2-Chloro-6-(4-fluorophenyl)-pyrazine
• W16528
• SCHEMBL1464223
• A1-07800
• AS-62393
• CS-0444038
• 2-chloro-6-(4-fluoro-phenyl)-pyrazine
• EN300-91425
• Z1262253367
• MFCD20441735
• AKOS014507711
• 1273550-42-7
• QPCFEOIGFLYWAH-UHFFFAOYSA-N
• YAC55042
• 2-chloro-6-(4-fluorophenyl)pyrazine

• MDL： MFCD20441735
• Inchi： 1S/C10H6ClFN2/c11-10-6-13-5-9(14-10)7-1-3-8(12)4-2-7/h1-6H
• InChI Key： QPCFEOIGFLYWAH-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC(C2=CC=C(F)C=C2)=CN=C1

Computed Properties

• Exact Mass: 208.0203541g/mol
• Monoisotopic Mass: 208.0203541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 25.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-chloro-6-(4-fluorophenyl)pyrazine

2-Chloro-6-(4-Fluorophenyl)Pyrazine: A Comprehensive Overview

2-Chloro-6-(4-fluorophenyl)pyrazine (CAS No. 1273550-42-7) is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the pyrazine family, a six-membered ring with two nitrogen atoms at positions 1 and 4. The presence of a chlorine atom at position 2 and a fluorophenyl group at position 6 introduces unique electronic and steric properties, making it a versatile building block for various applications.

The synthesis of 2-chloro-6-(4-fluorophenyl)pyrazine typically involves multi-step reactions, often starting from readily available pyrazine derivatives. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint of its production. The compound's stability under various conditions has been extensively studied, revealing its suitability for use in high-temperature applications and its resistance to oxidative degradation.

In the realm of pharmacology, 2-chloro-6-(4-fluorophenyl)pyrazine has shown promise as a lead compound for drug discovery. Its ability to modulate key biological targets, such as kinase enzymes and G-protein coupled receptors (GPCRs), has been highlighted in recent studies. For instance, researchers have demonstrated that this compound can inhibit the activity of certain kinases involved in cancer progression, making it a potential candidate for anti-cancer therapies.

Moreover, the electronic properties of 2-chloro-6-(4-fluorophenyl)pyrazine make it an attractive material for optoelectronic devices. Its conjugated π-system allows for efficient charge transport, which is crucial for applications in organic light-emitting diodes (OLEDs) and photovoltaic cells. Recent studies have explored its integration into tandem solar cells, where it has shown improved power conversion efficiency compared to traditional materials.

The structural versatility of 2-chloro-6-(4-fluorophenyl)pyrazine also extends to its use as a precursor for more complex molecules. By employing advanced coupling reactions, chemists have successfully incorporated this compound into larger frameworks, such as polycyclic aromatic hydrocarbons (PAHs), which are valuable in nanotechnology and materials science.

From an environmental standpoint, the biodegradability and toxicity of 2-chloro-6-(4-fluorophenyl)pyrazine have been evaluated in accordance with regulatory standards. These studies have shown that under controlled conditions, the compound exhibits low toxicity to aquatic organisms, which is a critical factor for its safe handling and disposal.

In conclusion, 2-chloro-6-(4-fluorophenyl)pyrazine (CAS No. 1273550-42-7) stands out as a multifaceted compound with applications spanning chemistry, pharmacology, and materials science. Its unique properties and recent advancements in synthesis and application continue to position it as a valuable tool for researchers and industries alike.